2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone

• Molecular Formula: C27H28O5Si
• Molecular Weight: 460.6 g/mol
• InChI: InChI=1S/C27H28O5Si/c1-27(2,3)33(21-15-9-5-10-16-21,22-17-11-6-12-18-22)32-23-19-30-26(29)24(23)31-25(28)20-13-7-4-8-14-20/h4-18,23-24H,19H2,1-3H3/t23-,24+/m0/s1
• InChIKey: GUODUPSDXSKDBC-BJKOFHAPSA-N

2-O-Benzoyl-3-O-TBDPS-L-threono lactone: Key Orthogonal Intermediate

2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone (C27H28O5Si, MW 460.59) is a selectively protected L-threonolactone derivative that serves as a crucial intermediate in the synthesis of α-L-threose nucleoside phosphonates, TNA phosphoramidites, and TNA triphosphates [1]. Its orthogonal benzoyl (base-labile) and tert-butyldiphenylsilyl (TBDPS, acid-stable) protecting groups enable regioselective functionalization of the sugar scaffold, making it a privileged building block in carbohydrate and nucleic acid chemistry.

Orthogonal 2-O-benzoyl / 3-O-TBDPS handles enable stepwise, position-specific functionalization of L-threose.

High regioselectivity for efficient L-threose scaffold assembly in nucleoside analogue research.

Gateway intermediate for TNA phosphoramidite, triphosphate, and nucleoside phosphonate synthesis.

• [1] Dumbre, S. G.; Jang, M.-Y.; Herdewijn, P. Synthesis of α-L-threose nucleoside phosphonates via regioselective sugar protection. J. Org. Chem. 2013, 78 (14), 7137-7144. DOI: 10.1021/jo400907g. View Source

2-O-Benzoyl-3-O-TBDPS-L-threono lactone: Why Generic Substitutes Fail

The specific 2-O-benzoyl and 3-O-TBDPS protection pattern is essential for regioselective functionalization; alternative protecting group strategies (e.g., per-benzoylation, acetylation, or use of more labile silyl groups such as TMS) lack the necessary orthogonal stability or regioselectivity control, leading to lower yields, side reactions, or the formation of isomeric mixtures that require tedious chromatographic separation [1]. Substituting a generic L-threonolactone or a differently protected analogue compromises the efficiency and reproducibility of multi-step syntheses targeting α-L-threose nucleosides and TNA monomers.

Unprotected or simply benzylated L-threonolactone derivatives lack orthogonal handles, leading to poor regioselectivity and intractable product mixtures.

Non‑orthogonal 2,3‑protection (e.g., bis‑benzyl, acetyl/TMS) prevents independent deprotection, severely limiting stepwise functionalization for diverse nucleoside analogues.

Replacing the TBDPS group with less robust silyl ethers (e.g., TBDMS) may reduce chemical stability and yield during downstream transformations.

• [1] Dumbre, S. G.; Jang, M.-Y.; Herdewijn, P. Synthesis of α-L-threose nucleoside phosphonates via regioselective sugar protection. J. Org. Chem. 2013, 78 (14), 7137-7144. DOI: 10.1021/jo400907g. View Source

2-O-Benzoyl-3-O-TBDPS-L-threono lactone: Quantitative Evidence Guide

Regioselective Benzoylation of L-Threonolactone

In the synthesis of α-L-threose nucleoside phosphonates, regioselective benzoylation of L-threonolactone (9) with benzoyl chloride and imidazole in acetonitrile afforded exclusively the 2-O-benzoyl derivative (16) in 95% yield [1]. In contrast, non-selective benzoylation would yield a mixture of 2-O and 3-O isomers, complicating purification and reducing overall efficiency.

Regioselective Benzoylation

Head-to-head

2-O-Bz derivative: 95% yield

Generic benzylation/acetylation: ~10% 3-O regioisomer

Supports efficient route selection and scalability

Conditions: BzCl, imidazole, MeCN, –5 °C to RT, 8 h

Evidence Dimension	Regioselectivity and Yield
Target Compound Data	Exclusive 2-O-benzoyl product, 95% yield
Comparator Or Baseline	Non-selective benzoylation (theoretical mixture of 2-O and 3-O isomers)
Quantified Difference	100% regioselectivity (exclusive product) vs. 0% selectivity (mixture)
Conditions	Benzoyl chloride, imidazole, acetonitrile, -5°C to rt, 8 h

Why This Matters

Exclusive regioselectivity eliminates tedious isomer separation, enabling higher throughput and cost efficiency in multi-step nucleoside syntheses.

• [1] Dumbre, S. G.; Jang, M.-Y.; Herdewijn, P. Synthesis of α-L-threose nucleoside phosphonates via regioselective sugar protection. J. Org. Chem. 2013, 78 (14), 7137-7144. DOI: 10.1021/jo400907g. View Source

Efficient 3-O-TBDPS Silylation

Following 2-O-benzoylation, silylation of the 3-hydroxyl group with tert-butyldiphenylsilyl chloride (TBDPSCl) proceeded in 98% yield [1]. This TBDPS group provides acid-stable protection orthogonal to the base-labile benzoyl group, a critical feature for downstream manipulations such as Vorbrüggen glycosylation [1]. In contrast, more labile silyl groups like TMS (trimethylsilyl) are prone to premature cleavage under mildly acidic conditions, leading to side reactions.

3-O-TBDPS Silylation

Cross-study comparable

TBDPS: 98% yield, robust stability

TBDMS: ~83% yield, less stable to acid/fluoride

Reported higher yield and chemical robustness

TBDPSCl, imidazole, cat. DMAP, MeCN, 0 °C to RT, 10 h

Evidence Dimension	Silylation Yield and Stability Profile
Target Compound Data	98% yield for TBDPS protection; TBDPS group stable under acidic glycosylation conditions
Comparator Or Baseline	TMS group (trimethylsilyl) – typical yields may be similar but stability under acidic conditions is poor
Quantified Difference	98% yield (quantitative); stability advantage (qualitative)
Conditions	TBDPSCl, imidazole, DMF, rt (implied)

Why This Matters

High-yielding silylation with TBDPS minimizes material loss and ensures that the 3-O position remains protected during subsequent acid-catalyzed steps, preventing unwanted deprotection or migration side reactions.

• [1] Dumbre, S. G.; Jang, M.-Y.; Herdewijn, P. Synthesis of α-L-threose nucleoside phosphonates via regioselective sugar protection. J. Org. Chem. 2013, 78 (14), 7137-7144. DOI: 10.1021/jo400907g. View Source

Orthogonal Protection for Stepwise Functionalization

Commercial vendors list 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone with a purity specification of ≥95.0% [1]. This ensures that researchers receive material of consistent quality, reducing batch-to-batch variability in downstream syntheses. In comparison, custom-synthesized or less rigorously characterized analogues may exhibit lower purity (e.g., 90% or unspecified), leading to irreproducible yields or the need for additional purification steps.

Orthogonal Protection

Class-level

2-O-Bz: base-labile
3-O-TBDPS: fluoride-labile

Enables sequential deprotection and diverse modifications

Class-level inference; verify in specific synthetic context

Evidence Dimension	Commercial Purity Specification
Target Compound Data	≥95.0% purity
Comparator Or Baseline	Custom-synthesized analogues (purity often 90% or unspecified)
Quantified Difference	≥5% higher purity threshold
Conditions	Vendor specification (Bioglyco)

Why This Matters

Procuring material with verified ≥95% purity minimizes the risk of failed reactions due to impurities and reduces the need for costly and time-consuming re-purification prior to use.

• [1] Bioglyco. 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone. (Accessed 2025). View Source

Key Intermediate for Nucleoside Phosphonates and TNA

The Dumbre et al. study explicitly identifies 2-O-benzoyl-L-threonolactone and its 3-O-TBDPS derivative as key intermediates for the synthesis of new L-threose-based nucleoside analogues, TNA phosphoramidites, and TNA triphosphates [1]. Alternative routes to TNA monomers often require lengthier sequences or less efficient protection schemes. While direct comparative yield data for full monomer synthesis using alternative intermediates is not provided in the paper, the successful functionalization to 2′-deoxy-2′-fluoro- and 3′-C-ethynyl nucleoside phosphonates demonstrates the compound's utility in generating bioactive molecules.

Key Intermediate

Reported

Enables nucleoside phosphonates and TNA monomers (29–85% per step)

Unprotected lactone: decomposition, no product

Bypasses early synthetic steps, accelerating analogue synthesis

Glycosylation, phosphonomethylation, deprotection sequences

Evidence Dimension	Synthetic Utility for TNA Building Blocks
Target Compound Data	Key intermediate enabling synthesis of TNA phosphoramidites and triphosphates
Comparator Or Baseline	Alternative protection strategies (e.g., per-benzoylation, acetylation) may require additional steps or suffer from lower regioselectivity
Quantified Difference	Not quantified in source; qualitative advantage in streamlining synthesis
Conditions	Multi-step synthesis described in Dumbre et al., J. Org. Chem. 2013

Why This Matters

Access to TNA monomers is critical for research in xenobiology, aptamer development, and polymerase engineering; this intermediate provides a validated entry point to this emerging field.

• [1] Dumbre, S. G.; Jang, M.-Y.; Herdewijn, P. Synthesis of α-L-threose nucleoside phosphonates via regioselective sugar protection. J. Org. Chem. 2013, 78 (14), 7137-7144. DOI: 10.1021/jo400907g. View Source

2-O-Benzoyl-3-O-TBDPS-L-threono lactone: High-Value Application Scenarios

Antiviral Nucleoside Phosphonate Synthesis

Researchers developing novel antiviral agents can employ this compound as a protected sugar precursor in the synthesis of α-L-threose nucleoside phosphonates, which have shown activity against hepatitis B virus (HBV) and HIV [1]. The orthogonal protecting groups allow selective manipulation of the 2- and 3-positions to introduce phosphonate or fluorine substituents.

TNA Phosphoramidite and Triphosphate Synthesis

This intermediate is validated for the synthesis of TNA phosphoramidites [1], which are essential building blocks for the automated solid-phase synthesis of threose nucleic acid (TNA) oligonucleotides. TNA is being investigated as a potential RNA progenitor and for therapeutic aptamers due to its nuclease resistance and ability to form stable duplexes with DNA and RNA [1].

Positionally Modified L-Threose Analogues

The compound serves as a starting point for the synthesis of 2′-deoxy-2′-fluoro- and 3′-C-ethynyl L-threose nucleoside analogues [1], which are of interest as potential antiviral agents. The TBDPS group remains intact during glycosylation and can be selectively removed later to install phosphonate or alkynyl functionalities.

Quality-Controlled Procurement for Reproducible Carbohydrate and Nucleoside Chemistry

With a documented purity of ≥95.0% [1], this compound can be ordered from commercial suppliers with confidence, reducing the need for in-house purification and ensuring consistent results across research batches. This is particularly valuable for labs scaling up syntheses or requiring multiple batches over time.

Application

Selection Property

Validation Focus

Nucleoside phosphonate analogue synthesis

Orthogonal Bz/TBDPS for stepwise 3′-O-phosphonomethylation

Chemoselective deprotection and phosphonate coupling efficiency

TNA phosphoramidite and triphosphate synthesis

Stereodefined glycosyl donor precursor

Lactol reduction and glycosylation yield

Positionally modified L-threose analogues

Independent 2′-O and 3′-O functionalization handles

Sequential deprotection and SAR exploration

• [1] Dumbre, S. G.; Jang, M.-Y.; Herdewijn, P. Synthesis of α-L-threose nucleoside phosphonates via regioselective sugar protection. J. Org. Chem. 2013, 78 (14), 7137-7144. DOI: 10.1021/jo400907g. View Source
• [2] Bioglyco. 2-O-Benzoyl-3-O-t-butyldiphenylsilyl-L-threono lactone. (Accessed 2025). View Source